4-(2,3-dimethoxyphenyl)-N-(3,5-dimethylphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 4-(2,3-dimethoxyphenyl)-N-(3,5-dimethylphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H25N3O3S/c1-12-9-13(2)11-15(10-12)24-21(26)18-14(3)23-22(29)25-19(18)16-7-6-8-17(27-4)20(16)28-5/h6-11,19H,1-5H3,(H,24,26)(H2,23,25,29)
• InChI Key: GJFCYRXEEKLNGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=C(NC(=S)NC2C3=C(C(=CC=C3)OC)OC)C)C
• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol

Description

Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound. It would look at the starting materials, the reactions used, the conditions under which the reactions were carried out, and the yields of the product.

Molecular Structure Analysis

This would involve using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the three-dimensional structure of the molecule.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. It would look at the reagents and conditions used in these reactions, the products formed, and the mechanisms of the reactions.

Physical And Chemical Properties Analysis

This would involve determining properties such as the compound’s melting point, boiling point, solubility, and stability. It might also involve studying how the compound behaves under various conditions.

Mechanism of Action

If the compound has biological activity, this would involve studying how it interacts with biological systems. It might involve looking at the compound’s pharmacokinetics (what the body does to the drug) and pharmacodynamics (what the drug does to the body).

Safety and Hazards

This would involve looking at the compound’s toxicity, flammability, and environmental impact. It would also involve studying how to handle the compound safely.

Future Directions

This would involve looking at potential future research directions. It might involve suggesting new reactions to try, new applications for the compound, or new techniques to use in studying the compound.